Cas no 2228456-00-4 (1-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228456-00-4
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6143503
• PubChem ID: 165852331
• Update Time: 2025-06-27

1-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine
• 2228456-00-4
• EN300-2005113

• Inchi： 1S/C12H17NO2S/c1-11(2)8-12(11,13)9-5-4-6-10(7-9)16(3,14)15/h4-7H,8,13H2,1-3H3
• InChI Key： QHIKMRPZYSTFGH-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C1(CC1(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(3-methanesulfonylphenyl)-2,2-dimethylcyclopropan-1-amine

1-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

1-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine, identified by the CAS number 2228456-00-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with a methanesulfonyl group and two methyl groups. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 1-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed various methodologies to construct the cyclopropane ring, including the Simmons-Smith reaction and other cycloaddition techniques. The methanesulfonyl group is introduced through sulfonations, which are well-established processes in organic synthesis. These methods not only ensure the structural integrity of the molecule but also pave the way for further functionalization.

Recent studies have focused on the biological activity of 1-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine, particularly its potential as a pharmacological agent. Experimental data suggest that this compound exhibits selective binding to certain protein targets, which could be exploited in drug design. For instance, its ability to modulate enzyme activity has been explored in the context of neurodegenerative diseases and cancer. These findings underscore the importance of continued research into its mechanism of action and bioavailability.

In terms of applications, 1-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine has shown promise in materials science as well. Its rigid cyclopropane structure contributes to unique mechanical properties, making it a candidate for advanced materials such as high-performance polymers or nanomaterials. Additionally, its stability under various environmental conditions suggests potential uses in industrial settings where durability is paramount.

The development of efficient synthetic routes for 1-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine remains an active area of research. Chemists are continually exploring greener alternatives to traditional synthesis methods, aiming to reduce environmental impact while maintaining product quality. For example, catalytic asymmetric synthesis has been proposed as a means to enhance enantioselectivity in the formation of chiral centers within the molecule.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Advanced molecular modeling techniques have provided insights into its interaction with biological systems at the molecular level. These computational studies complement experimental work by predicting optimal conditions for synthesis and application.

In conclusion, 1-(3-Methanesulfonylphenyl)-2,2-Dimethylcyclopropan-1-Amine, CAS No 2228456-00-4, stands as a testament to the ingenuity and precision of modern chemical research. Its versatile structure and diverse applications continue to attract attention from scientists across disciplines. As research progresses, this compound is poised to contribute significantly to advancements in pharmacology, materials science, and beyond.